2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-ethoxypropyl)acetamide

• Molecular Formula: C15H23ClN2O4S
• Molecular Weight: 362.9 g/mol
• IUPAC Name: 2-(3-chloro-2-methyl-N-methylsulfonylanilino)-N-(3-ethoxypropyl)acetamide
• InChI: InChI=1S/C15H23ClN2O4S/c1-4-22-10-6-9-17-15(19)11-18(23(3,20)21)14-8-5-7-13(16)12(14)2/h5,7-8H,4,6,9-11H2,1-3H3,(H,17,19)
• InChI Key: NVAYXOGBIMZSAT-UHFFFAOYSA-N
• SMILES: CCOCCCNC(=O)CN(C1=C(C(=CC=C1)Cl)C)S(=O)(=O)C

Description

2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-ethoxypropyl)acetamide, also known as Celecoxib, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used in the treatment of pain and inflammation. Celecoxib belongs to the class of drugs known as COX-2 inhibitors, which selectively inhibit the cyclooxygenase-2 (COX-2) enzyme that is involved in the production of prostaglandins, which are responsible for pain and inflammation.

Mechanism of Action

2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-ethoxypropyl)acetamide selectively inhibits the COX-2 enzyme, which is responsible for the production of prostaglandins that are involved in pain and inflammation. By inhibiting COX-2, 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-ethoxypropyl)acetamide reduces the production of prostaglandins, thereby reducing pain and inflammation. 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-ethoxypropyl)acetamide also has other effects, including anti-tumor, neuroprotective, and cardioprotective effects, which are thought to be mediated by its ability to modulate various signaling pathways involved in these processes.
Biochemical and Physiological Effects:
2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-ethoxypropyl)acetamide has been shown to have a wide range of biochemical and physiological effects, including inhibition of COX-2 activity, reduction of prostaglandin synthesis, inhibition of angiogenesis, induction of apoptosis, reduction of inflammation and oxidative stress, and modulation of various signaling pathways involved in cancer, Alzheimer's disease, Parkinson's disease, and cardiovascular disease.

Advantages and Limitations for Lab Experiments

2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-ethoxypropyl)acetamide has several advantages for lab experiments, including its high potency and selectivity for COX-2, its ability to penetrate the blood-brain barrier, and its well-established safety profile. However, 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-ethoxypropyl)acetamide also has some limitations, including its potential for off-target effects, its variable pharmacokinetics, and its potential for drug interactions.

Future Directions

There are several future directions for research on 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-ethoxypropyl)acetamide, including the development of more potent and selective COX-2 inhibitors, the identification of new therapeutic targets for 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-ethoxypropyl)acetamide, the optimization of 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-ethoxypropyl)acetamide dosing and administration, and the evaluation of 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-ethoxypropyl)acetamide in combination with other drugs for the treatment of various diseases.

Synthesis Methods

2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-ethoxypropyl)acetamide is synthesized through a multi-step process that involves the reaction of 4-bromo-2-fluoroaniline with 2,6-dimethylphenylsulfonyl chloride to form 2,6-dimethylphenylsulfonyl-4-bromo-2-fluoroaniline. This intermediate is then reacted with ethyl 3-bromopropionate to form ethyl 2-(2,6-dimethylphenylsulfonyl)-4-bromo-2-fluoroacetate, which is then converted to 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-ethoxypropyl)acetamide through a series of reactions involving hydrolysis, reduction, and acylation.

Scientific Research Applications

2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-ethoxypropyl)acetamide has been extensively studied for its therapeutic potential in a wide range of diseases, including cancer, Alzheimer's disease, Parkinson's disease, and cardiovascular disease. 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-ethoxypropyl)acetamide has been shown to have anti-tumor properties by inhibiting the growth and proliferation of cancer cells, inducing apoptosis, and inhibiting angiogenesis. 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-ethoxypropyl)acetamide has also been shown to have neuroprotective effects by reducing inflammation and oxidative stress in the brain, and by promoting the clearance of amyloid beta plaques that are associated with Alzheimer's disease. In addition, 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-ethoxypropyl)acetamide has been shown to have cardioprotective effects by reducing inflammation and oxidative stress in the heart, and by inhibiting platelet aggregation and thrombosis.